5-Methoxy-biphenyl-3-carboxylic acid methyl ester

• IUPAC Name: methyl 3-methoxy-5-phenylbenzoate
• InChI: InChI=1S/C15H14O3/c1-17-14-9-12(11-6-4-3-5-7-11)8-13(10-14)15(16)18-2/h3-10H,1-2H3
• InChI Key: CSLNVBDENFRIBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)OC)C2=CC=CC=C2
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol

Description

5-Methoxy-biphenyl-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Organophosphate Pesticides Research : Haptens containing methoxyacetic acid linker arms, similar in structure to 5-Methoxy-biphenyl-3-carboxylic acid methyl ester, have been synthesized for producing antibodies against organophosphate pesticides. These haptens have been used to prepare organophosphate, thiophosphate, and dithiophosphate haptens with functional carboxyl groups, contributing to the development of polyclonal sera against a range of organophosphate pesticides (ten Hoeve et al., 1997).

• Synthesis of Benzo[b] Thiophene Derivatives : Research involving the synthesis of isomeric benzo[b] thiophene-2-carboxylic acids, which are structurally related to this compound, has been conducted. These acids have been decarboxylated and esterified to their methyl esters, contributing to the development of new chemical compounds (Campaigne & Abe, 1975).

• Study of 2-Hydroxy-4-Oxo-4-(Tetrafluoro-4-methoxyphenyl)-But-2-Enoic Acid Methyl Ester : This compound, related to this compound, has been synthesized and investigated for its reactions with various compounds, contributing to organic chemistry and materials science research (Pimenova et al., 2003).

• Application in Gas Chromatographic Analysis : Methyl esters of methoxybenzoic acid, structurally similar to this compound, have been studied for their application in the esterification process for gas chromatographic analysis of acidic herbicides (Thio et al., 1979).

• Antibacterial Activity of Related Compounds : The synthesis and antibacterial activity of derivatives of 5-Thiomethylfuran-2-Carboxylic Acid, structurally related to this compound, have been investigated, contributing to the field of pharmaceutical chemistry (Iradyan et al., 2014).

• Discovery of New Biphenyl Derivatives : A new biphenyl derivative, structurally related to this compound, was isolated from a marine fungus, contributing to the field of natural compound chemistry (Li et al., 2008).